Cas no 1094389-65-7 (2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid)

• Product Name: 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid
• CAS No: 1094389-65-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5735301
• PubChem ID: 43133364
• Update Time: 2025-11-01

2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[4-(hydroxymethyl)-1-piperidinyl]-
• 2-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid
• 1094389-65-7
• F1907-4843
• AKOS009289424
• 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid

• Inchi： 1S/C12H16N2O3/c15-8-9-3-6-14(7-4-9)11-10(12(16)17)2-1-5-13-11/h1-2,5,9,15H,3-4,6-8H2,(H,16,17)
• InChI Key： ZYWUYXIXDMLEEQ-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2C(C(=O)O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 456.9±30.0 °C(Predicted)
• pka: 2.01±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid

Introduction to 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid (CAS No. 1094389-65-7) and Its Emerging Applications in Chemical Biology and Medicine

2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid, identified by the chemical identifier CAS No. 1094389-65-7, represents a novel compound of significant interest in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its role as a key intermediate in the synthesis of biologically active derivatives. The unique combination of a piperidine moiety and a nicotinic acid backbone imparts distinct physicochemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid is noteworthy, featuring a hydroxymethyl-substituted piperidine ring linked to a nicotinic acid moiety. This configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The presence of both hydrophilic and lipophilic regions in its structure enhances its solubility and bioavailability, key factors in the development of effective pharmaceutical agents.

In recent years, there has been growing interest in nicotinic acid derivatives due to their diverse pharmacological properties. Nicotinic acid, also known as niacin, is well-documented for its cholesterol-lowering effects and its role in managing hyperlipidemia. Compounds structurally related to nicotinic acid have been explored for their potential in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease, where cholinergic system modulation is implicated. The introduction of the piperidine ring in 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid adds another layer of complexity, potentially enabling selective binding to specific biological targets while minimizing off-target effects.

Recent studies have highlighted the importance of scaffold hopping—modifying the core structure of known bioactive molecules—to discover novel therapeutic agents with improved efficacy and reduced toxicity. The compound 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid exemplifies this approach, as its structural features suggest potential applications beyond traditional nicotinic acid derivatives. Researchers have hypothesized that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The hydroxymethyl group on the piperidine ring is particularly intriguing from a chemical biology perspective. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it provides a site for further chemical modification, allowing for the synthesis of libraries of derivatives with tailored pharmacological properties. Such modifications are essential for optimizing drug candidates during the preclinical development phase.

Advances in computational chemistry have accelerated the discovery process for novel compounds like 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid. Molecular docking simulations have been employed to predict potential binding modes of this compound with target proteins, providing insights into its mechanism of action. These simulations have suggested that it may interact with enzymes involved in metabolic pathways relevant to cancer progression and neurodegeneration. Such findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

In vitro studies have begun to elucidate the pharmacological profile of 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid. Initial experiments have demonstrated modest inhibitory activity against certain kinases associated with tumor growth and proliferation. Furthermore, preliminary toxicology assessments indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, suggesting its safety profile may be favorable for further development. These early findings are encouraging but require additional validation through more comprehensive preclinical studies.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the exploration of compounds like 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid. Predictive models have been developed to identify optimal substitution patterns on the piperidine ring that could enhance binding affinity or modulate metabolic stability. These computational tools are particularly valuable in reducing the time and cost associated with experimental screening, allowing researchers to focus on the most promising candidates.

The future prospects for 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid are exciting, particularly given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in treating neurological disorders by modulating cholinergic receptors or inhibiting enzymes involved in neurodegenerative pathways. Additionally, investigations into its anti-inflammatory properties are underway, with preliminary data suggesting promising results in animal models of chronic inflammation.

As our understanding of complex biological systems continues to evolve, compounds like 2-(4-(Hydroxymethyl)piperidin-1-yl)nicotinic acid will play an increasingly important role in therapeutic development. Their ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties makes them valuable tools for addressing unmet medical needs. With continued investment in research and development, this compound has the potential to emerge as a key player in next-generation pharmaceuticals.